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Compound of Interest

Compound Name: Methyl 2-bromopropanoate-d4

Cat. No.: B15557802

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for

Methyl 2-bromopropanoate-d4, a deuterated isotopologue of Methyl 2-bromopropanoate.

Due to the limited availability of specific experimental data for the deuterated compound in

public databases, this document presents the available spectroscopic data for the non-

deuterated (protio) analogue, Methyl 2-bromopropanoate. This is followed by a thorough

explanation of the anticipated spectral changes resulting from deuterium substitution. The

guide also includes generalized experimental protocols for Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS) analysis of deuterated compounds.

Spectroscopic Data
While specific spectral data for Methyl 2-bromopropanoate-d4 is not readily available in the

searched databases, the data for its non-deuterated counterpart, Methyl 2-bromopropanoate,

serves as a crucial reference.

The following tables summarize the ¹H and ¹³C NMR spectral data for Methyl 2-

bromopropanoate.
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Table 1: ¹H NMR Data for Methyl 2-bromopropanoate[1]

Assignment
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

CHBr 4.401 Quartet 6.95

OCH₃ 3.788 Singlet -

CH₃ 1.831 Doublet 6.95

Solvent: CDCl₃, Frequency: 300 MHz[1]

Table 2: ¹³C NMR Data for Methyl 2-bromopropanoate

Assignment Chemical Shift (δ, ppm)

C=O ~170

OCH₃ ~53

CHBr ~37

CH₃ ~21

Note: Precise ¹³C NMR chemical shifts for Methyl 2-bromopropanoate were not explicitly found

in the search results. The values provided are typical for similar structures.

For "Methyl 2-bromopropanoate-d4," it is presumed that the four hydrogen atoms on the

propanoate methyl and methine groups are replaced by deuterium (D). The IUPAC name would

be methyl 2-bromo-2,3,3,3-tetradeuteriopropanoate.

¹H NMR Spectrum: The signals corresponding to the CHBr proton and the CH₃ protons

would be absent or significantly reduced to very small residual peaks, depending on the

isotopic purity. The only remaining signal would be the singlet for the OCH₃ group at

approximately 3.79 ppm.

¹³C NMR Spectrum: The signals for the deuterated carbons (CD and CD₃) would still be

present but may be broader and show a small upfield isotope shift. The coupling between
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carbon and deuterium (C-D) would result in multiplets in a proton-decoupled ¹³C NMR

spectrum, but these are often not resolved due to the lower gyromagnetic ratio of deuterium.

²H (Deuterium) NMR Spectrum: A deuterium NMR experiment would show signals at the

chemical shifts corresponding to the positions of deuterium substitution.

The mass spectrum of Methyl 2-bromopropanoate is characterized by the presence of two

molecular ion peaks of nearly equal intensity due to the natural isotopic abundance of bromine

(⁷⁹Br and ⁸¹Br).

Table 3: Key Mass Spectrometry Fragments for Methyl 2-bromopropanoate[2]

m/z Ion Notes

166/168 [CH₃CHBrCOOCH₃]⁺ Molecular ion (M⁺)

107/109 [CH₃CHBrCO]⁺ Loss of OCH₃

87 [CH₃CHCOOCH₃]⁺ Loss of Br

59 [COOCH₃]⁺

The molecular weight of Methyl 2-bromopropanoate-d4 would be 4 atomic mass units higher

than the non-deuterated compound.

Molecular Ion: The molecular ion peaks would be observed at m/z 170 and 172.

Fragmentation Pattern: The fragmentation pattern would be similar, but the fragments

containing the deuterated alkyl chain would have a corresponding mass shift. For example,

the loss of the OCH₃ group would result in fragments at m/z 111 and 113.

Experimental Protocols
The following are generalized protocols for acquiring NMR and MS data for deuterated

compounds.

A common method for analyzing highly deuterated compounds is through Deuterium (²H) NMR.
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Caption: General workflow for acquiring a ²H NMR spectrum.

Sample Preparation: Dissolve an accurately weighed sample of Methyl 2-
bromopropanoate-d4 in a high-purity, non-deuterated solvent (e.g., CHCl₃). Transfer the

solution to a clean and dry NMR tube.

Instrument Setup: The NMR spectrometer is configured for ²H observation. This may involve

using a specific probe or tuning the existing probe to the deuterium frequency.

Data Acquisition: Since a deuterated solvent is not used, the field frequency lock may be

turned off. Shimming is performed on the proton signal of the solvent or by observing the

FID. The ²H NMR spectrum is then acquired. A sufficient number of scans should be

averaged to obtain a good signal-to-noise ratio, as the deuterium nucleus has a lower

sensitivity than protons.

Data Processing and Analysis: The acquired free induction decay (FID) is processed using

Fourier transformation, followed by phasing and baseline correction. The chemical shifts of

the resulting peaks are then referenced and analyzed.

Electron Ionization (EI) is a common technique for the mass analysis of small, volatile

molecules like Methyl 2-bromopropanoate-d4.

Sample Introduction Ionization Mass Separation Detection & Analysis

Inject Sample into
GC or Direct Inlet Vaporize Sample Enter Ion Source Bombard with Electrons (EI) Accelerate Ions Separate by m/z

(e.g., Quadrupole) Ion Detection Generate Mass Spectrum Analyze Fragmentation
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Caption: General workflow for GC-MS analysis with Electron Ionization.

Sample Introduction: The sample is introduced into the mass spectrometer, typically via a

gas chromatograph (GC-MS) for separation from any impurities, or through a direct insertion

probe.

Ionization: In the ion source, the vaporized molecules are bombarded with a high-energy

electron beam (typically 70 eV). This causes the molecules to ionize and fragment.

Mass Analysis: The resulting positively charged ions are accelerated and passed through a

mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge

ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus m/z.

Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and the

various fragment ions, providing information about the molecular weight and structure of the

compound.

Conclusion
While direct spectroscopic data for Methyl 2-bromopropanoate-d4 is scarce, a

comprehensive understanding of its expected NMR and MS spectra can be derived from the

data of its non-deuterated analog. The provided experimental protocols offer a general

framework for researchers to acquire and interpret the spectroscopic data for this and other

deuterated compounds. The distinct spectral characteristics of deuterated molecules make

them invaluable tools in various scientific disciplines, including mechanistic studies, metabolic

tracing, and as internal standards in quantitative analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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